Isothiazolo[2,3-a]benzimidazole, 2,3-dihydro-, 1-oxide (9CI)

• CAS RN: 128218-37-1
• Molecular Formula: C9H8N2OS
• Molecular Weight: 192.24 g/mol
• IUPAC Name: 2,3-dihydro-[1,2]thiazolo[2,3-a]benzimidazole 1-oxide
• InChI: InChI=1S/C9H8N2OS/c12-13-6-5-9-10-7-3-1-2-4-8(7)11(9)13/h1-4H,5-6H2
• InChI Key: YROSLHGOJYDZGC-UHFFFAOYSA-N
• SMILES: C1CS(=O)N2C1=NC3=CC=CC=C32
• synonyms: Isothiazolo[2,3-a]benzimidazole, 2,3-dihydro-, 1-oxide (9CI)

Description

Isothiazolo[2,3-a]benzimidazole, 2,3-dihydro-, 1-oxide (9CI) is a heterocyclic compound that has gained significant attention in scientific research due to its unique structure and potential applications. The compound is synthesized using a variety of methods and has been explored for its mechanism of action and biochemical and physiological effects.

Mechanism Of Action

The mechanism of action of isothiazolo[2,3-a]benzimidazole, 2,3-dihydro-, 1-oxide (Isothiazolo[2,3-a]benzimidazole, 2,3-dihydro-, 1-oxide (9CI)) is not fully understood. However, studies have suggested that the compound may act by inhibiting DNA synthesis and inducing apoptosis in cancer cells.

Biochemical And Physiological Effects

Isothiazolo[2,3-a]benzimidazole, 2,3-dihydro-, 1-oxide (Isothiazolo[2,3-a]benzimidazole, 2,3-dihydro-, 1-oxide (9CI)) has been shown to have a variety of biochemical and physiological effects. Studies have suggested that the compound has antimicrobial and anticancer properties. It has also been shown to induce apoptosis in cancer cells and inhibit DNA synthesis.

Advantages And Limitations For Lab Experiments

Isothiazolo[2,3-a]benzimidazole, 2,3-dihydro-, 1-oxide (Isothiazolo[2,3-a]benzimidazole, 2,3-dihydro-, 1-oxide (9CI)) has several advantages for lab experiments. The compound is easy to synthesize and can be obtained in high purity. It also has potential applications in various scientific research fields, including microbiology and oncology. However, the compound has limitations, including its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on isothiazolo[2,3-a]benzimidazole, 2,3-dihydro-, 1-oxide (Isothiazolo[2,3-a]benzimidazole, 2,3-dihydro-, 1-oxide (9CI)). One potential direction is to investigate the compound's potential as a fluorescent probe for DNA and RNA detection. Another direction is to explore the compound's potential as an antimicrobial agent. Further research is also needed to fully understand the compound's mechanism of action and potential applications in oncology.
Conclusion:
Isothiazolo[2,3-a]benzimidazole, 2,3-dihydro-, 1-oxide (Isothiazolo[2,3-a]benzimidazole, 2,3-dihydro-, 1-oxide (9CI)) is a heterocyclic compound that has potential applications in various scientific research fields. The compound is synthesized using various methods and has been explored for its mechanism of action and biochemical and physiological effects. While the compound has several advantages for lab experiments, further research is needed to fully understand its potential applications and limitations.

Synthesis Methods

The synthesis of isothiazolo[2,3-a]benzimidazole, 2,3-dihydro-, 1-oxide (Isothiazolo[2,3-a]benzimidazole, 2,3-dihydro-, 1-oxide (9CI)) can be achieved using various methods. One of the most commonly used methods involves the reaction of 2-aminobenzimidazole with sulfur monochloride, followed by cyclization with sodium hydroxide and hydrogen peroxide. This method yields a high purity product that can be used for further research.

Scientific Research Applications

Isothiazolo[2,3-a]benzimidazole, 2,3-dihydro-, 1-oxide (Isothiazolo[2,3-a]benzimidazole, 2,3-dihydro-, 1-oxide (9CI)) has been explored for its potential applications in scientific research. The compound has been studied for its antimicrobial and anticancer properties. It has also been investigated for its potential use as a fluorescent probe for DNA and RNA detection.